Cas no 1379304-29-6 (7-nitroisoquinoline-1-carbonitrile)

• Product Name: 7-nitroisoquinoline-1-carbonitrile
• CAS No: 1379304-29-6
• MF: C₁₀H₅N₃O₂
• MW: 199.165601491928
• MDL: MFCD20037832
• CID: 5179557
• PubChem ID: 82571510
• Update Time: 2025-06-10

7-nitroisoquinoline-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarbonitrile, 7-nitro-
• 7-nitroisoquinoline-1-carbonitrile

• MDL： MFCD20037832
• Inchi： 1S/C10H5N3O2/c11-6-10-9-5-8(13(14)15)2-1-7(9)3-4-12-10/h1-5H
• InChI Key： PVWYIIGNNJBSOU-UHFFFAOYSA-N
• SMILES： C1(C#N)C2=C(C=CC([N+]([O-])=O)=C2)C=CN=1

Additional information on 7-nitroisoquinoline-1-carbonitrile

7-Nitroisoquinoline-1-Carbonitrile: A Comprehensive Overview

7-Nitroisoquinoline-1-carbonitrile, also known by its CAS number 1379304-29-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug design, electronic materials, and advanced chemical synthesis. In this article, we will delve into the structural characteristics, synthesis methods, and recent research findings related to 7-nitroisoquinoline-1-carbonitrile, providing a comprehensive understanding of its significance in contemporary scientific research.

The molecular structure of 7-nitroisoquinoline-1-carbonitrile is characterized by a fused bicyclic system consisting of an isoquinoline ring with a nitro group at the 7-position and a cyano group at the 1-position. This arrangement imparts the compound with unique electronic properties, making it a valuable substrate for various chemical transformations. The isoquinoline skeleton itself is a well-known framework in organic chemistry, often employed as a building block for the synthesis of bioactive molecules and functional materials.

Recent studies have highlighted the potential of 7-nitroisoquinoline-1-carbonitrile as a precursor for the development of advanced materials. For instance, researchers have explored its role in the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), where its functional groups can serve as coordinating or connecting units. These frameworks are highly sought after for their applications in gas storage, catalysis, and sensing technologies.

In addition to its role in materials science, 7-nitroisoquinoline-1-carbonitrile has shown promise in medicinal chemistry. The nitro group at the 7-position is known to exhibit anti-inflammatory and antioxidant properties, while the cyano group can enhance the compound's solubility and bioavailability. These attributes make it a potential candidate for drug development, particularly in the design of small-molecule inhibitors targeting specific biological pathways.

The synthesis of 7-nitroisoquinoline-1-carbonitrile typically involves multi-step organic reactions, including nitration, cyanation, and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. For example, researchers have employed transition metal catalysts to facilitate key transformations, such as the formation of the isoquinoline ring system.

Beyond its direct applications, 7-nitroisoquinoline-1-carbonitrile serves as a valuable model compound for studying fundamental chemical reactivity. Its electronic structure allows for investigations into π-conjugation effects, radical chemistry, and photochemical behavior. These studies contribute to our broader understanding of organic chemistry principles and guide the design of novel compounds with tailored properties.

In conclusion, 7-nitroisoquinoline-1-carbonitrile, with its CAS number 1379304-29-6, stands out as a versatile compound with diverse applications across multiple scientific disciplines. From materials science to medicinal chemistry, its unique structural features and functional groups make it an invaluable tool for researchers. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing both theoretical and applied sciences.